3-Hydroxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 3-hydroxy-4-[3-(methylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H13NO4/c1-16-14(18)10-4-2-3-9(7-10)12-6-5-11(15(19)20)8-13(12)17/h2-8,17H,1H3,(H,16,18)(H,19,20)
• InChI Key: FIWBJCZWXJEKTQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2=C(C=C(C=C2)C(=O)O)O
• Molecular Formula: C15H13NO4
• DSSTOX Substance ID: DTXSID80690640
• Molecular Weight: 271.27 g/mol
• CAS RN: 1261963-02-3

Description

3-Hydroxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (3-H4-3-NMCPA) is an organic compound with a molecular weight of 248.3 g/mol. It is a white crystalline solid with a melting point of 168-169 °C and a boiling point of 551-552 °C. 3-H4-3-NMCPA has a wide range of applications in pharmaceutical, chemical, and biological research. It is commonly used as a starting material in the synthesis of various drugs, as well as in the production of various derivatives.

Scientific Research Applications

3-Hydroxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% has a wide range of applications in scientific research. It is commonly used as a starting material in the synthesis of various drugs, as well as in the production of various derivatives. It has also been used as a reagent in the synthesis of various compounds, such as amino acids, peptides, and nucleosides. In addition, it has been used in the synthesis of various heterocyclic compounds, such as pyridines, quinolines, and pyrimidines. It has also been used in the synthesis of various polymers and other materials.

Mechanism of Action

3-Hydroxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% acts as a prodrug, meaning that it is converted into an active form in the body. It is metabolized by the enzyme cytochrome P450 to form the active metabolite, 3-hydroxy-4-[3-(N-methylaminocarbonyl)phenyl]benzaldehyde (3-Hydroxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%L). This metabolite is then further metabolized to form the active metabolite, 3-hydroxy-4-[3-(N-methylaminocarbonyl)phenyl]benzyl alcohol (this compoundA). These active metabolites are then further metabolized to form the active metabolites, 3-hydroxy-4-[3-(N-methylaminocarbonyl)phenyl]benzyl acetate (this compoundC) and 3-hydroxy-4-[3-(N-methylaminocarbonyl)phenyl]benzyl acetate (this compoundD). These active metabolites are then further metabolized to form the active metabolite, 3-hydroxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (this compoundA).
Biochemical and Physiological Effects
3-Hydroxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it has an inhibitory effect on the enzyme cytochrome P450, which is involved in the metabolism of various drugs. It has also been shown to inhibit the activity of the enzyme lipoxygenase, which is involved in the metabolism of arachidonic acid. In addition, it has been shown to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the metabolism of monoamine neurotransmitters. In vivo studies have shown that it has an anti-inflammatory effect and can reduce the symptoms of asthma.

Advantages and Limitations for Lab Experiments

3-Hydroxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and can be easily synthesized. In addition, it is a relatively stable compound and can be stored for long periods of time without degradation. However, it is important to note that 3-Hydroxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% is a potent inhibitor of cytochrome P450, and thus should be used with caution in experiments involving drug metabolism.

Future Directions

The potential future applications of 3-Hydroxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% are numerous. It has been shown to have a variety of biochemical and physiological effects and could be used in the development of new drugs or the improvement of existing drugs. In addition, it could be used in the development of new materials or the improvement of existing materials. Finally, it could be used in the development of novel analytical techniques or the improvement of existing analytical techniques.

Synthesis Methods

3-Hydroxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% can be synthesized using a variety of methods. The most common method involves the reaction of 3-hydroxybenzoic acid and N-methylaminocarbonyl chloride in an aqueous solution. The reaction is carried out at a temperature of 65-70 °C and a pressure of 1.2-1.5 bar. The reaction is then quenched with cold water and the product is isolated by filtration. The yield of the reaction is typically around 95%.